N'-(3-chloro-4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide

• IUPAC Name: N-[(E)-(3-chloro-4-methoxyphenyl)methylideneamino]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H17ClN2O3/c1-12-5-3-4-6-15(12)23-11-17(21)20-19-10-13-7-8-16(22-2)14(18)9-13/h3-10H,11H2,1-2H3,(H,20,21)/b19-10+
• InChI Key: AKRJBUJVPRPTMI-VXLYETTFSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NN=CC2=CC(=C(C=C2)OC)Cl
• Isomeric SMILES: CC1=CC=CC=C1OCC(=O)N/N=C/C2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

N'-(3-chloro-4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide, also known as CMMAH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(3-chloro-4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins. For example, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been shown to bind to the protein Bcl-2, which is involved in regulating cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of fungal and bacterial pathogens, and modulate the activity of enzymes and proteins. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(3-chloro-4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide in lab experiments is its broad range of potential applications. This compound has been shown to exhibit activity against a variety of targets, making it a versatile tool for researchers. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N'-(3-chloro-4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide. One area of interest is the development of this compound-based anticancer drugs. Another potential direction is the use of this compound as a tool for studying enzyme and protein function. Additionally, there is ongoing research on the synthesis of new this compound derivatives with improved properties, such as increased solubility and specificity for certain targets.
Conclusion:
In conclusion, this compound is a chemical compound that has shown great promise in various fields of research. Its broad range of potential applications, combined with its ability to modulate key enzymes and proteins, make it a valuable tool for scientists. Ongoing research on this compound and its derivatives is likely to lead to new discoveries and applications in the future.

Scientific Research Applications

N'-(3-chloro-4-methoxybenzylidene)-2-(2-methylphenoxy)acetohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. In biochemistry, this compound has been investigated for its ability to inhibit enzymes and modulate protein-protein interactions. In material science, this compound has been studied for its potential use as a corrosion inhibitor and as a precursor for the synthesis of metal complexes.